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Compound of Interest

Compound Name: 2-Indanol

Cat. No.: B118314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 2-Indanol
(CAS No: 4254-29-9), a compound utilized in various organic synthesis applications, including

the development of pharmaceuticals and fragrances.[1] Adherence to the protocols outlined in

this document is essential to ensure a safe laboratory environment and minimize the risk of

exposure-related incidents.

Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and toxicological properties of 2-Indanol is
the foundation of a robust safety protocol. The following tables summarize key quantitative data

for easy reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₉H₁₀O [2]

Molecular Weight 134.18 g/mol [2][3]

Appearance Beige, powder solid [2]

Melting Point 65 - 71 °C (149 - 160 °F) [2]

Boiling Point 120 - 123 °C @ 16 hPa [2]

Flash Point 109 °C (228.2 °F) [1][2]

Autoignition Temperature 485 °C (905 °F) [2]

Solubility No information available [2]

Vapor Pressure No information available [2]

Vapor Density Not applicable [2]

Specific Gravity No information available [2]

Table 2: Hazard Identification and Toxicity
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Hazard Classification Description Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[4]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[4][5]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
[4][5]

Specific target organ toxicity

(single exposure)

Category 3 (May cause

respiratory irritation)
[2][5]

Carcinogenicity

Not classified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA.[3]

[3]

Germ Cell Mutagenicity No data available [3]

Reproductive Toxicity No data available [3]

Experimental Protocols: Safety and Handling
Procedures
The following protocols provide detailed methodologies for the safe handling, storage, and

disposal of 2-Indanol, as well as emergency procedures.

Personal Protective Equipment (PPE)
Proper selection and use of PPE is the first line of defense against exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][6]

Skin Protection:

Gloves: Handle with chemically resistant gloves (e.g., nitrile). Gloves must be inspected

prior to use. Use proper glove removal technique (without touching the glove's outer
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surface) to avoid skin contact. Dispose of contaminated gloves after use in accordance

with applicable laws and good laboratory practices.[3][6]

Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin

exposure. The type of protective equipment must be selected according to the

concentration and amount of the dangerous substance at the specific workplace.[3][6]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not required. If dust is generated, use a NIOSH-approved N95 (US) or type P1

(EN 143) dust mask.[2][3] All handling should ideally be conducted in a certified chemical

fume hood.[6]

Handling and Storage
Handling:

Avoid contact with skin and eyes.[2]

Do not breathe dust.[2]

Wash hands and any exposed skin thoroughly after handling.[2][5]

Use only in a well-ventilated area.[5]

Further processing of solid materials may result in the formation of combustible dusts; this

potential should be considered.[3]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[2][3][5]

Store away from incompatible materials such as strong oxidizing agents.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[2][3]
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Environmental Precautions: No special environmental precautions are required under normal

conditions.[3]

Methods for Containment and Cleaning Up: Sweep up and shovel the material. Keep in

suitable, closed containers for disposal.[3]

First-Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[3]

In Case of Skin Contact: Wash off with soap and plenty of water.[3] If skin irritation occurs,

get medical advice/attention.[5]

In Case of Eye Contact: Flush eyes with water as a precaution.[3] If eye irritation persists,

get medical advice/attention.[5]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a poison center or doctor/physician if you feel unwell.[2][3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide.[2][4]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Disposal Considerations
Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3] Dispose

of contents/container to an approved waste disposal plant.[2]

Visualized Workflows and Logical Relationships
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To further clarify safety protocols, the following diagrams illustrate key experimental workflows

and logical relationships in the handling of 2-Indanol.

Preparation & Risk Assessment Handling Protocol Post-Handling

Emergency Response

Risk Assessment Review SDS Select PPE Use in Fume Hood Weighing & Transfer Reaction Setup Workup & Purification Decontaminate Glassware Proper Waste Disposal Clean Work Area Remove & Dispose PPE

Spill Follow Spill Protocol

Exposure Administer First Aid

Fire Use Appropriate Extinguisher

Handling Protocol

Emergency Response

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Indanol.
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Apparatus Setup

Experimental Procedure

Result

Place 2-Indanol
in test cup

Set up Pensky-Martens
closed-cup tester

Heat sample at a
slow, constant rate

Stir sample continuously

Apply ignition source
at specified intervals

Observe for a flash
inside the cup

Record temperature at
which flash occurs

Correct flash point to
standard atmospheric pressure
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Caption: Experimental workflow for flash point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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